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Compound of Interest

Compound Name: 1-Bromononane-d3

Cat. No.: B15556592

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d3, a deuterated

analog of 1-bromononane. The document details its core physicochemical properties, outlines

its primary application as an internal standard in quantitative analysis, and provides a general

experimental protocol for its use.

Core Physicochemical Data
1-Bromononane-d3 is a stable isotope-labeled compound valuable in various research

settings. Its key identifiers and physical properties are summarized below.
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Property Value Reference

CAS Number 1219799-20-8 [1]

Molecular Formula CD₃(CH₂)₈Br [1]

Molecular Weight 210.17 g/mol [1]

Isotopic Enrichment 99 atom % D [1]

Appearance Colorless liquid [2]

Solubility

Immiscible in water; Soluble in

organic solvents like

chloroform and hexanes.

[2]

Storage Store at room temperature. [1]

Stability

Stable under recommended

storage conditions. It is

advised to re-analyze for

chemical purity after three

years.

[1]

For comparative purposes, the properties of the non-deuterated form, 1-Bromononane, are

provided in the table below.

Property of 1-
Bromononane

Value Reference

CAS Number 693-58-3 [3][4][5][6][7]

Molecular Formula C₉H₁₉Br [3][4][6]

Molecular Weight 207.15 g/mol [3][5][6]

Boiling Point 201 °C [3]

Density 1.084 g/mL at 25 °C [3]

Refractive Index n20/D 1.454 [3]
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Applications in Research and Development
Deuterated compounds such as 1-Bromononane-d3 are valuable tools in scientific research,

primarily due to their utility in analytical and mechanistic studies.

Internal Standards: The most common application for 1-Bromononane-d3 is as an internal

standard for quantitative analysis using mass spectrometry (MS), particularly in gas

chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties

are very similar to its non-deuterated counterpart, it behaves similarly during sample

preparation and analysis. However, its increased mass allows it to be distinguished from the

analyte of interest by the mass spectrometer. This enables accurate quantification by

correcting for variations that can occur during sample extraction, handling, and injection.

Mechanistic Studies: The kinetic isotope effect can be utilized to investigate reaction

mechanisms. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H)

bond, and by observing changes in reaction rates when a deuterated compound is used,

researchers can gain insights into the rate-determining steps of a chemical reaction.

Metabolic Fate Studies: In drug development, deuterium labeling is a powerful technique for

tracing the metabolic fate of molecules. The deuterium atoms act as a clear marker, allowing

for the unambiguous identification of metabolites by mass spectrometry.

Experimental Protocols
While specific experimental protocols are often proprietary or application-dependent, a general

methodology for the use of 1-Bromononane-d3 as an internal standard in GC-MS analysis is

provided below. This protocol is adapted from methodologies for similar deuterated internal

standards.

Objective: To quantify a non-polar analyte (e.g., a long-chain hydrocarbon or a similar volatile

organic compound) in a sample matrix using 1-Bromononane-d3 as an internal standard.

Materials:

1-Bromononane-d3 solution (e.g., 100 µg/mL in a suitable solvent like hexane or

dichloromethane)
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Analyte of interest

Sample matrix (e.g., water, soil extract, biological fluid extract)

Organic solvent (e.g., hexane, dichloromethane)

Standard laboratory glassware: volumetric flasks, pipettes, autosampler vials

GC-MS system

Procedure:

Preparation of Standard Solutions:

Prepare a series of calibration standards containing the analyte of interest at different

known concentrations.

To each calibration standard, add a fixed amount of the 1-Bromononane-d3 internal

standard solution (e.g., to a final concentration of 10 µg/mL).

Sample Preparation:

To a known volume or weight of the sample, add the same fixed amount of the 1-
Bromononane-d3 internal standard solution as was used in the calibration standards.

Perform the necessary extraction procedure to isolate the analyte from the sample matrix.

GC-MS Analysis:

Develop a suitable GC method to separate the analyte and the internal standard.

Set the mass spectrometer to operate in Selected Ion Monitoring (SIM) mode to monitor

characteristic ions for both the analyte and 1-Bromononane-d3.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the analyte for the
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calibration standards.

Determine the peak area ratio for the analyte and the internal standard in the sample.

Use the calibration curve to calculate the concentration of the analyte in the sample.

Visualizations
The following diagrams illustrate the general synthesis and analytical workflow for deuterated

alkyl halides like 1-Bromononane-d3.

General Synthesis of Deuterated 1-Bromononane

Deuterated Nonanol

Reaction in Inert Solvent

Brominating Agent (e.g., PBr3, HBr)

Quenching and Extraction

Purification (Distillation or Chromatography)

1-Bromononane-d3

Click to download full resolution via product page

General Synthetic Pathway
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Workflow for Quantitative Analysis using 1-Bromononane-d3
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Analytical Workflow as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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